4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole IUPAC name
4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole IUPAC name
An In-depth Technical Guide to 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole: Synthesis, Properties, and Applications
Abstract
This technical guide provides a comprehensive overview of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole, a halogenated pyrazole derivative of significant interest to the scientific community. Pyrazole-containing compounds are a cornerstone in medicinal and agricultural chemistry, forming the structural core of numerous approved drugs and bioactive molecules.[1][2][3] This guide details the compound's chemical identity, physicochemical properties, a plausible and detailed synthetic pathway with mechanistic considerations, and methods for its characterization. Furthermore, it explores the molecule's utility as a versatile synthetic intermediate, highlighting its potential in the development of novel pharmaceuticals and agrochemicals. Safety protocols and handling procedures are also provided to ensure its proper use in a research and development setting.
Introduction to the Pyrazole Scaffold
The pyrazole ring system, a five-membered heterocycle with two adjacent nitrogen atoms, is recognized as a "privileged scaffold" in drug discovery.[3] First synthesized by Ludwig Knorr in 1883, pyrazole derivatives have since been extensively studied, revealing a remarkable breadth of biological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral properties.[1][4][5][6] The success of pyrazole-based drugs such as Celecoxib (anti-inflammatory), Ruxolitinib (anticancer), and Sildenafil (vasodilator) underscores the therapeutic potential of this heterocyclic core.[2]
The subject of this guide, 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole, is a strategically functionalized derivative designed for synthetic utility. It incorporates three key features:
-
A stable, aromatic pyrazole core.
-
A bromine atom at the 4-position, which is an ideal handle for transition-metal-catalyzed cross-coupling reactions.
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A chloromethyl group at the 3-position, which serves as a potent electrophile for nucleophilic substitution reactions.
This combination of reactive sites allows for controlled, sequential modifications, making it a valuable building block for constructing complex molecular architectures and diverse chemical libraries.
Compound Identification and Physicochemical Properties
Accurate identification and understanding of a compound's physical properties are fundamental for its application in synthesis and research.
Table 1: Chemical Identifiers for 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole
| Identifier | Value | Source |
|---|---|---|
| IUPAC Name | 4-bromo-3-(chloromethyl)-1,5-dimethylpyrazole | [7] |
| Molecular Formula | C₆H₈BrClN₂ | [7] |
| Molecular Weight | 223.50 g/mol | Calculated |
| Monoisotopic Mass | 221.95593 Da | [7] |
| Canonical SMILES | CC1=C(C(=NN1C)CCl)Br | [7] |
| InChI | InChI=1S/C6H8BrClN2/c1-4-6(7)5(3-8)9-10(4)2/h3H2,1-2H3 | [7] |
| InChIKey | QJJCLVQVAKBNOE-UHFFFAOYSA-N |[7] |
Table 2: Predicted and Experimental Physicochemical Properties
| Property | Value | Type | Source |
|---|---|---|---|
| Physical State | Solid | Expected | [8] |
| Melting Point | 77-79 °C (for 4-Bromo-3-methyl-1H-pyrazole) | Experimental (Analogue) | [8] |
| XlogP | 1.7 | Predicted | [7] |
| Solubility | Soluble in methanol | Experimental (Analogue) |[8] |
Synthesis and Mechanistic Insights
The synthesis of substituted pyrazoles can be achieved through various established methods.[9] The most common approach involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[5][10] For 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole, a multi-step synthesis starting from readily available precursors is proposed. The strategy hinges on the inherent reactivity of the pyrazole ring, where electrophilic substitution occurs preferentially at the 4-position.[5][6]
Proposed Synthetic Pathway
A logical and efficient route involves the initial formation of the pyrazole core, followed by sequential halogenation steps.
Caption: Proposed synthetic workflow for the target compound.
Causality of Experimental Choices:
-
Step 1 (Cyclocondensation): The reaction between a 1,3-diketone and methylhydrazine is a classic, high-yielding method for constructing the 1,5-dimethylpyrazole core.[11][12] Using methylhydrazine directly installs one of the required methyl groups on the ring nitrogen.
-
Step 2 (Electrophilic Bromination): The pyrazole ring is electron-rich and undergoes electrophilic substitution readily.[5] The C4 position is the most nucleophilic and sterically accessible site, leading to highly regioselective bromination with reagents like N-Bromosuccinimide (NBS) or elemental bromine.[13][14]
-
Step 3 (Radical Chlorination): The introduction of a chlorine atom onto the C3-methyl group is best achieved via a free-radical halogenation. Using a radical initiator like AIBN with NCS allows for the selective chlorination of the allylic-like methyl group without affecting the aromatic ring.
Detailed Experimental Protocol (Illustrative)
Disclaimer: This protocol is illustrative, based on established chemical principles, and should be adapted and optimized under appropriate laboratory conditions by qualified personnel.
Step 1: Synthesis of 1,3,5-trimethyl-1H-pyrazole
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To a stirred solution of acetylacetone (1.0 eq) in ethanol, add methylhydrazine (1.05 eq) dropwise at 0 °C.
-
Allow the reaction mixture to warm to room temperature and then reflux for 4 hours.
-
Monitor the reaction by TLC until the starting material is consumed.
-
Remove the solvent under reduced pressure.
-
Purify the residue by vacuum distillation or column chromatography to yield 1,3,5-trimethyl-1H-pyrazole.
Step 2: Synthesis of 4-bromo-1,3,5-trimethyl-1H-pyrazole
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Dissolve 1,3,5-trimethyl-1H-pyrazole (1.0 eq) in a suitable solvent such as chloroform or acetic acid.
-
Cool the solution to 0 °C in an ice bath.
-
Add N-Bromosuccinimide (NBS) (1.0 eq) portion-wise, maintaining the temperature below 5 °C.
-
Stir the reaction at room temperature for 12-16 hours.
-
Quench the reaction with an aqueous solution of sodium thiosulfate.
-
Extract the product with an organic solvent (e.g., dichloromethane), wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.
-
Purify by recrystallization or column chromatography.
Step 3: Synthesis of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole
-
Combine 4-bromo-1,3,5-trimethyl-1H-pyrazole (1.0 eq), N-Chlorosuccinimide (NCS) (1.1 eq), and a catalytic amount of a radical initiator (e.g., AIBN or benzoyl peroxide) in a solvent like carbon tetrachloride.
-
Reflux the mixture under an inert atmosphere, with irradiation from a UV lamp to facilitate the reaction.
-
Monitor the reaction progress by GC-MS or ¹H NMR, observing the disappearance of the C3-methyl signal and the appearance of the chloromethyl signal.
-
Upon completion, cool the mixture, filter to remove succinimide, and wash the filtrate with aqueous sodium bicarbonate.
-
Dry the organic layer, remove the solvent, and purify the final product by column chromatography on silica gel.
Spectroscopic Characterization
The structural elucidation of the final compound relies on a combination of standard spectroscopic techniques. The expected data are as follows:
-
¹H NMR:
-
N-methyl protons: A singlet around δ 3.7-4.0 ppm.
-
C-methyl protons: A singlet around δ 2.2-2.5 ppm.
-
Chloromethyl protons: A singlet around δ 4.5-4.8 ppm.
-
-
¹³C NMR:
-
Signals for the two distinct methyl carbons.
-
A signal for the chloromethyl carbon.
-
Three distinct signals for the pyrazole ring carbons, with the C-Br carbon being the most downfield.
-
-
FT-IR (KBr, cm⁻¹): Characteristic absorption bands are expected for C-H stretching (aliphatic, ~2900-3000), C=N stretching (~1600-1650), and C-C stretching (~1450-1550).[10] The C-Cl and C-Br stretches would appear in the fingerprint region.
-
Mass Spectrometry (EI): The mass spectrum should show a characteristic molecular ion (M⁺) peak with a distinctive isotopic pattern due to the presence of one bromine atom (⁷⁹Br/⁸¹Br, ~1:1 ratio) and one chlorine atom (³⁵Cl/³⁷Cl, ~3:1 ratio).
Applications in Research and Development
The synthetic value of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole lies in its capacity for selective, orthogonal derivatization, making it a powerful scaffold for building libraries of potential drug candidates and agrochemicals.[15]
Caption: Derivatization pathways from the core scaffold.
Intermediate for Drug Discovery
-
C4-Position (C-Br bond): This site is primed for palladium-catalyzed cross-coupling reactions. By employing Suzuki, Stille, Heck, or Sonogashira couplings, a wide variety of aryl, heteroaryl, or alkynyl groups can be introduced. This allows for the exploration of key structure-activity relationships (SAR) by modifying substituents that may interact with protein binding pockets.
-
C3-Position (-CH₂Cl group): The chloromethyl group is an excellent electrophile for Sₙ2 reactions. It can be reacted with a vast array of nucleophiles—such as primary/secondary amines, thiols, and alcohols—to introduce diverse side chains. These side chains can be used to improve solubility, modulate pharmacokinetic properties, or target specific interactions with a biological receptor.
Precursor in Agrochemical Synthesis
Many commercial herbicides and fungicides are based on the pyrazole scaffold.[15] This compound serves as an intermediate for creating novel crop protection agents. The substituents introduced at the C3 and C4 positions can be tailored to enhance potency against specific weeds or fungal strains while maintaining crop safety.[15]
Safety, Handling, and Storage
As with any halogenated organic compound, proper safety precautions are essential. The information below is based on data for structurally similar brominated pyrazoles.[16][17][18][19]
Table 3: GHS Hazard Information (Anticipated)
| Category | Information |
|---|---|
| Pictograms | [Exclamation mark] |
| Signal Word | Warning |
| Hazard Statements | H315: Causes skin irritation.[16][17] H319: Causes serious eye irritation.[16][17] H335: May cause respiratory irritation.[16][17] |
| Precautionary Statements | P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[16] P280: Wear protective gloves/protective clothing/eye protection/face protection.[16] P302+P352: IF ON SKIN: Wash with plenty of soap and water.[16] P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[16] |
-
Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[17][20]
-
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[18]
-
First Aid:
-
Skin Contact: Immediately wash off with soap and plenty of water.[20]
-
Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[20]
-
Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[20]
-
Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.
-
Conclusion
4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole is a high-value synthetic building block with significant potential in medicinal and materials chemistry. Its strategically placed, orthogonally reactive functional groups provide a robust platform for the synthesis of diverse and complex molecules. The well-established chemistry of the pyrazole core, combined with the versatility of its bromo and chloromethyl handles, makes this compound an essential tool for researchers and scientists dedicated to the discovery and development of novel bioactive compounds.
References
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